Ethyl 4-methyl-2-(2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-(2,2,2-trifluoroethyl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C9H10F3NO2S/c1-3-15-8(14)7-5(2)13-6(16-7)4-9(10,11)12/h3-4H2,1-2H3
• InChI Key: WPVGQJVFOFIMRV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)CC(F)(F)F)C
• Molecular Formula: C9H10F3NO2S
• Molecular Weight: 253.24 g/mol

Description

This compound is a derivative of thiazole, which is a heterocyclic compound that contains both sulfur and nitrogen in the ring. The ethyl, methyl, and trifluoroethyl groups are substituents on the thiazole ring.

Synthesis Analysis

While the exact synthesis process for this specific compound isn’t available, similar compounds are often synthesized through nucleophilic substitution or addition reactions. For instance, trifluoroethyl groups can be introduced through reactions with trifluoroethanol.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the five-membered thiazole ring, with the various substituents attached. The trifluoroethyl group would likely have a significant impact on the compound’s physical and chemical properties due to the high electronegativity of fluorine.

Chemical Reactions Analysis

Thiazoles can participate in a variety of chemical reactions, including electrophilic and nucleophilic substitutions. The presence of the trifluoroethyl group may also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the trifluoroethyl group could increase the compound’s stability and lipophilicity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Thiazoles are found in many pharmaceuticals and exhibit diverse biological activities.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling. While specific safety data for this compound isn’t available, similar compounds can pose hazards such as skin and eye irritation, and may be harmful if ingested or inhaled.

Future Directions

The future directions for this compound would likely depend on its specific applications. Thiazole derivatives are an active area of research in medicinal chemistry, so it’s possible that new uses for this compound could be discovered in the future.